1-(3-(2-Methoxyethoxy)quinolin-6-yl)ethanol

• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 1-[3-(2-methoxyethoxy)quinolin-6-yl]ethanol
• InChI: InChI=1S/C14H17NO3/c1-10(16)11-3-4-14-12(7-11)8-13(9-15-14)18-6-5-17-2/h3-4,7-10,16H,5-6H2,1-2H3
• InChI Key: AFUJTGBJJSFASF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=CC(=CN=C2C=C1)OCCOC)O

Description

1-(3-(2-Methoxyethoxy)quinolin-6-yl)ethanol is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-(2-methoxyethoxy quinolin-6-yl)ethanol. 3-(2-methoxyethoxy)quinoline-6-carbaldehyde (1.7 g, 7.4 mmol) was dissolved in THF (29 mL, 7.4 mmol) and cooled to −78° C. To the solution was added methylmagnesium bromide (7.4 mL, 22 mmol), and the reaction was allowed to warm to RT. After 1 h, the reaction was quenched with sat. aq ammonium chloride. The material was extracted with DCM (×3) and the combined organics were dried over sodium sulfate, filtered and concentrated in vacuo. The crude material was then purified via MPLC (eluting with 0-100% 90:10:1 DCM:MeOH:NH4OH in DCM). 1-(3-(2-methoxyethoxy)quinolin-6-yl)ethanol was obtained.